2,4-Ditert-butyl-5-nitroaniline
Description
2,4-Ditert-butyl-5-nitroaniline is a nitroaromatic compound characterized by a benzene ring substituted with two tert-butyl groups at the 2- and 4-positions and a nitro group at the 5-position. The tert-butyl groups confer significant steric hindrance, which influences its reactivity, solubility, and stability compared to simpler nitroaniline derivatives. Its applications span pharmaceuticals, agrochemicals, and materials science, where its bulky substituents may enhance thermal stability or modulate electronic properties .
Properties
Molecular Formula |
C14H22N2O2 |
|---|---|
Molecular Weight |
250.34g/mol |
IUPAC Name |
2,4-ditert-butyl-5-nitroaniline |
InChI |
InChI=1S/C14H22N2O2/c1-13(2,3)9-7-10(14(4,5)6)12(16(17)18)8-11(9)15/h7-8H,15H2,1-6H3 |
InChI Key |
KQKZLQXGNDBEIE-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC(=C(C=C1N)[N+](=O)[O-])C(C)(C)C |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1N)[N+](=O)[O-])C(C)(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Tables
Table 1: Comparative Properties of Nitroaromatic Compounds
| Compound | Molecular Weight (g/mol) | Substituents | Key Properties | Applications |
|---|---|---|---|---|
| 2,4-Ditert-butyl-5-nitroaniline | ~266.3 (estimated) | 2- and 4-tert-butyl, 5-nitro | High steric hindrance, thermal stability | Polymer stabilizers, specialty chems |
| 3-Nitrodimethylaniline | 166.17 | 3-nitro, N-methyl | Moderate reactivity, electron-deficient | Nitration intermediates |
| 4-Nitrophenol-2,3,5,6-d₄ | 143.13 | 4-nitro, deuterated phenol | Isotopic labeling, spectral tracing | Kinetic studies, analytical standards |
| 4-(Substituted)-5-fluorobenzene-1,2-diamine | ~155.1 (varies) | 5-fluoro, 1,2-diamine | Reductive lability, fluorinated core | Pharmaceutical intermediates |
Table 2: Reactivity Comparison
| Reaction Type | 2,4-Ditert-butyl-5-nitroaniline | 3-Nitrodimethylaniline | 4-Nitrophenol-d₄ |
|---|---|---|---|
| Nitration | Slow (steric hindrance) | Fast (low steric bulk) | Not applicable |
| Reduction (Nitro→Amine) | Requires harsh conditions | Moderate efficiency | Rapid in deuterated media |
| Hydrolysis Stability | High (tert-butyl protection) | Moderate | Low (phenol group) |
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